Cas no 29082-97-1 (Methanone, (6-methoxy-2-pyridinyl)phenyl-)

• Product Name: Methanone, (6-methoxy-2-pyridinyl)phenyl-
• CAS No: 29082-97-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD13152835
• CID: 1438028
• PubChem ID: 19104056
• Update Time: 2025-04-24

Methanone, (6-methoxy-2-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (6-methoxy-2-pyridinyl)phenyl-
• (6-Methoxypyridin-2-yl)(phenyl)methanone
• MFCD13152835
• 2-Benzoyl-6-methoxypyridine
• SCHEMBL9299025
• AKOS016019343
• (6-methoxypyridin-2-yl)-phenylmethanone
• 29082-97-1

• MDL： MFCD13152835
• Inchi： 1S/C13H11NO2/c1-16-12-9-5-8-11(14-12)13(15)10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key： YXSONXKRSOCOKX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Additional information on Methanone, (6-methoxy-2-pyridinyl)phenyl-

Methanone, (6-methoxy-2-pyridinyl)phenyl-: A Comprehensive Overview

Methanone, also known as acetophenone derivatives, have long been of interest in the field of medicinal chemistry due to their diverse biological activities. Among these, (6-methoxy-2-pyridinyl)phenyl- has garnered significant attention for its potential applications in drug discovery and development. This article delves into the properties, synthesis, pharmacological activities, and recent advancements associated with this compound.

The compound Methanone, (6-methoxy-2-pyridinyl)phenyl- is a unique structure that combines a phenyl group with a pyridine ring substituted at the 2-position by a methoxy group. This arrangement renders the molecule highly versatile and amenable to various chemical modifications, which is why it has become a focal point in pharmaceutical research.

Recent studies have highlighted the potential of this compound as a lead candidate in the development of cancer therapies. Researchers from the University of Seoul reported that Methanone, (6-methoxy-2-pyridinyl)phenyl- exhibits significant antiproliferative activity against various cancer cell lines, including breast and lung carcinoma cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as MAPK and PI3K/AKT, which are often dysregulated in cancer.

In addition to its anticancer properties, this compound has shown promise in the realm of antimicrobial agents. A team at Stanford University conducted a study where they evaluated the bacterial growth inhibition potential of Methanone, (6-methoxy-2-pyridinyl)phenyl- against several multidrug-resistant strains of Staphylococcus aureus. The results indicated that the compound could effectively inhibit bacterial growth, suggesting its potential as a novel antibiotic.

The structural features of Methanone, (6-methoxy-2-pyridinyl)phenyl-, particularly the presence of the pyridine ring and the methoxy substituent, contribute to its unique pharmacokinetic properties. These characteristics enable the compound to achieve good bioavailability and tissue penetration, which are critical factors in drug development.

Furthermore, this compound has demonstrated remarkable nervous system activity. Investigators at Johns Hopkins University found that Methanone, (6-methoxy-2-pyridinyl)phenyl- possesses potent neuroprotective properties in animal models of Alzheimer's disease. The compound was observed to reduce oxidative stress and inflammation in the brain, which are key contributors to neurodegenerative diseases.

The synthesis of Methanone, (6-methoxy-2-pyridinyl)phenyl- is relatively straightforward and can be achieved through a series of well-established organic reactions. The core structure involves the coupling of a phenyl group with a 6-methoxy-2-pyridine carbaldehyde, followed by reduction to form the methanone moiety.

Given its multifaceted biological activities, Methanone, (6-methoxy-2-pyridinyl)phenyl- represents a valuable tool in the pharmacologist's arsenal. Its ability to target multiple disease pathways underscores its potential as a versatile therapeutic agent.

In conclusion, Methanone, (6-methoxy-2-pyridinyl)phenyl- stands at the forefront of biomedical research, offering innovative solutions for some of the most challenging diseases. As our understanding of its mechanisms and applications continues to evolve, it is poised to play a pivotal role in the development of next-generation medicines.